Cas no 2137870-16-5 (1-Bromo-2-fluoro-4-(trifluoroprop-1-yn-1-yl)benzene)

• Product Name: 1-Bromo-2-fluoro-4-(trifluoroprop-1-yn-1-yl)benzene
• CAS No: 2137870-16-5
• MF: C₉H₃BrF₄
• MW: 267.017735719681
• CID: 6118465
• PubChem ID: 165874625
• Update Time: 2024-01-05

1-Bromo-2-fluoro-4-(trifluoroprop-1-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• EN300-743730
• 1-bromo-2-fluoro-4-(trifluoroprop-1-yn-1-yl)benzene
• 2137870-16-5
• 1-Bromo-2-fluoro-4-(trifluoroprop-1-yn-1-yl)benzene

• Inchi： 1S/C9H3BrF4/c10-7-2-1-6(5-8(7)11)3-4-9(12,13)14/h1-2,5H
• InChI Key： IXKDZQJZLHJLBE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#CC(F)(F)F)=CC=1F

Computed Properties

• Exact Mass: 265.93543g/mol
• Monoisotopic Mass: 265.93543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų